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Compound of Interest

Compound Name:
Ethyl 3-

oxocyclohexanecarboxylate

Cat. No.: B105176 Get Quote

This technical guide provides a comprehensive overview of ethyl 3-
oxocyclohexanecarboxylate, a versatile organic compound with applications in chemical

synthesis. The information is tailored for researchers, scientists, and professionals in drug

development, focusing on its chemical identity, properties, synthesis, and relevance.

Chemical Identity: IUPAC Name and Synonyms
The formal IUPAC name for this compound is ethyl 3-oxocyclohexane-1-carboxylate[1][2]. It is

also widely known by a variety of synonyms in commercial and academic literature.

Understanding these alternative names is crucial for exhaustive literature searches and

material procurement.

Common Synonyms:

3-Cyclohexanonecarboxylic acid ethyl ester[1][3]

3-Oxocyclohexanecarboxylic acid ethyl ester[1][3]

Cyclohexanecarboxylic acid, 3-oxo-, ethyl ester[1][3]

Ethyl (RS)-3-oxocyclohexanecarboxylate[3]

Ethyl 3-oxocyclohexanecarboxylate[2][3]
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Ethyl cyclohexanone-β-carboxylate[1][3]

Ethyl 3-oxo-cyclohexane formate[1][3]

3-Oxocyclohexane-1-carboxylic acid ethyl ester[1][3]

1-(Ethoxycarbonyl)-3-oxocyclohexane[3]

3-(Ethoxycarbonyl)cyclohexan-1-one[3]

Physicochemical Properties
A summary of the key quantitative data for ethyl 3-oxocyclohexanecarboxylate is presented

below. These properties are essential for its handling, storage, and application in experimental

settings.

Property Value Source(s)

CAS Number 33668-25-6 [1][2][3]

Molecular Formula C9H14O3 [1][2][3]

Molecular Weight 170.21 g/mol [1][2]

Appearance Colorless to light yellow liquid [1][3]

Boiling Point 249 °C [1]

Density 1.083 g/cm³ [1]

Flash Point 104 °C [1]

Storage Temperature 2-8°C [1]

Experimental Protocols: Synthesis
Ethyl 3-oxocyclohexanecarboxylate is a valuable intermediate in organic synthesis.[1] One

common laboratory-scale synthesis is the Fischer esterification of 3-oxo-1-

cyclohexanecarboxylic acid.

Synthesis via Fischer Esterification
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This method involves the acid-catalyzed reaction of a carboxylic acid with an alcohol.

Reactants:

3-oxo-1-cyclohexanecarboxylic acid

Ethanol

p-Toluenesulfonic acid (catalyst)

Toluene (solvent)

Procedure:

To a round bottom flask, add 3-oxo-1-cyclohexanecarboxylic acid (3.85 g, 27.1 mmol),

ethanol (7.91 mL), p-toluenesulfonic acid (0.097 g, 0.56 mmol), and toluene (65.9 mL).[1]

The mixture is refluxed overnight using a Dean-Stark trap to remove the water formed

during the reaction.[1]

After cooling to room temperature, the reaction mixture is concentrated under reduced

pressure.[1]

The resulting product is ethyl 3-oxocyclohexane-1-carboxylate, obtained as a yellow oil.[1]

Logical Workflow: Synthesis of Ethyl 3-
Oxocyclohexanecarboxylate
The following diagram illustrates the logical workflow for the synthesis of ethyl 3-
oxocyclohexanecarboxylate via Fischer esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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